Cas no 753020-50-7 (1H-Indene-1,2-diol,2,3-dihydro-5-methoxy-, (1R,2S)-rel-)

• Product Name: 1H-Indene-1,2-diol,2,3-dihydro-5-methoxy-, (1R,2S)-rel-
• CAS No: 753020-50-7
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 561772
• PubChem ID: 121227213
• Update Time: 2025-04-19

1H-Indene-1,2-diol,2,3-dihydro-5-methoxy-, (1R,2S)-rel- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1,2-diol,2,3-dihydro-5-methoxy-, (1R,2S)-rel-
• 1H-Indene-1,2-diol,2,3-dihydro-5-methoxy-,(1R,2S)-rel-(9CI)
• (1R,2S)-5-Methoxy-2,3-dihydro-1H-indene-1,2-diol
• 753020-50-7

• Inchi： 1S/C10H12O3/c1-13-7-2-3-8-6(4-7)5-9(11)10(8)12/h2-4,9-12H,5H2,1H3/t9-,10+/m0/s1
• InChI Key： KQPYZPKLDYAWMI-VHSXEESVSA-N
• SMILES： O[C@H]1CC2C=C(C=CC=2[C@H]1O)OC

Computed Properties

• Exact Mass: 180.079
• Monoisotopic Mass: 180.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2
• XLogP3: 0.5